ethyl hex-2-enoate ethyl hex-2-enoate Ethyl 2-hexenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 2-hexenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl 2-hexenoate has been primarily detected in urine. Within the cell, ethyl 2-hexenoate is primarily located in the cytoplasm. Ethyl 2-hexenoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hexenoate has a sweet, fruity, and green taste.
Ethyl 2-hexenoate is a fatty acid ethyl ester of 2-hexenoic acid. It has a role as a metabolite. It derives from a 2-hexenoic acid.
Brand Name: Vulcanchem
CAS No.: 1552-67-6
VCID: VC0075292
InChI: InChI=1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h6-7H,3-5H2,1-2H3/b7-6+
SMILES: CCCC=CC(=O)OCC
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol

ethyl hex-2-enoate

CAS No.: 1552-67-6

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VCID: VC0075292

Molecular Formula: C8H14O2

Molecular Weight: 142.2 g/mol

ethyl hex-2-enoate - 1552-67-6

CAS No. 1552-67-6
Product Name ethyl hex-2-enoate
Molecular Formula C8H14O2
Molecular Weight 142.2 g/mol
IUPAC Name ethyl (E)-hex-2-enoate
Standard InChI InChI=1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h6-7H,3-5H2,1-2H3/b7-6+
Standard InChIKey SJRXWMQZUAOMRJ-VOTSOKGWSA-N
Isomeric SMILES CCC/C=C/C(=O)OCC
SMILES CCCC=CC(=O)OCC
Canonical SMILES CCCC=CC(=O)OCC
Density 0.895-0.905 (20º)
0.895-0.905
Physical Description Clear colourless liquid; fruity aroma
Colourless liquid; Fruity, green, pulpy, pineapple, apple aroma
Description Ethyl 2-hexenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 2-hexenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl 2-hexenoate has been primarily detected in urine. Within the cell, ethyl 2-hexenoate is primarily located in the cytoplasm. Ethyl 2-hexenoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hexenoate has a sweet, fruity, and green taste.
Ethyl 2-hexenoate is a fatty acid ethyl ester of 2-hexenoic acid. It has a role as a metabolite. It derives from a 2-hexenoic acid.
Solubility Practically insoluble to insoluble in water
Soluble (in ethanol)
Slightly soluble in water; soluble in fats
PubChem Compound 5364778
Last Modified Nov 11 2021
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